2,3-Dimethylbenzoic acid

• IUPAC Name: 2,3-dimethylbenzoic acid
• InChI: InChI=1S/C9H10O2/c1-6-4-3-5-8(7(6)2)9(10)11/h3-5H,1-2H3,(H,10,11)
• InChI Key: RIZUCYSQUWMQLX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C(=O)O)C
• Molecular Formula: C9H10O2
• DSSTOX Substance ID: DTXSID50209061
• Molecular Weight: 150.17 g/mol
• CAS RN: 603-79-2

Description

2,3-Dimethylbenzoic acid is a dimethylbenzoic acid in which the two methyl groups are located at positions 2 and 3. It shows high binding affinity with antenna-specific odorant-binding protein of the alfalfa plant bug, Adelphocoris lineolatus.

Synthesis Analysis

The synthesis of 2,3-Dimethylbenzoic acid involves several steps. The combined extracts are concentrated and dried to give an off-white solid. This off-white solid is then dissolved in a sodium hydroxide solution, insolubles are filtered off, and a filtrate is obtained.

Molecular Structure Analysis

The molecular formula of 2,3-Dimethylbenzoic acid is C9H10O2. The structure can be viewed using Java or Javascript.

Physical And Chemical Properties Analysis

2,3-Dimethylbenzoic acid has a density of 1.1±0.1 g/cm3, a boiling point of 281.5±9.0 °C at 760 mmHg, and a vapour pressure of 0.0±0.6 mmHg at 25°C. Its enthalpy of vaporization is 55.0±3.0 kJ/mol, and it has a flash point of 129.6±13.4 °C. The index of refraction is 1.550.

Scientific Research Applications

Odorant-Binding Protein Interaction

. Understanding these interactions can provide insights into insect behavior and potentially lead to novel pest control strategies.

pKa Calculation and Acid-Base Properties

Researchers have used computational methods to calculate the pKa values of 2,3-Dimethylbenzoic acid. . These pKa values are crucial for understanding the compound’s acidity and reactivity.

Biological Properties

2,3-Dimethylbenzoic acid exhibits promising biological properties, making it relevant in several areas:

• .

Safety and Hazards

2,3-Dimethylbenzoic acid causes skin irritation and serious eye irritation. It may also cause respiratory irritation. It is recommended to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eye. Use of personal protective equipment, wearing chemical impermeable gloves, and ensuring adequate ventilation are advised.

Mechanism of Action

Target of Action

The primary target of 2,3-Dimethylbenzoic acid is the antenna-specific odorant-binding protein of the alfalfa plant bug, Adelphocoris lineolatus . This protein plays a crucial role in the detection of odorants and pheromones, which are essential for the survival and reproduction of insects .

Mode of Action

2,3-Dimethylbenzoic acid interacts with its target by binding to the antenna-specific odorant-binding protein. This interaction results in a high binding affinity, which suggests that the compound may influence the bug’s ability to detect odorants and pheromones . .

Biochemical Pathways

Given its target, it can be inferred that the compound likely impacts the olfactory signaling pathways in the alfalfa plant bug . The downstream effects of this interaction could include changes in the bug’s behavior, such as its ability to find food or mates.

Pharmacokinetics

Therefore, its impact on bioavailability cannot be accurately outlined at this time .

Result of Action

The molecular and cellular effects of 2,3-Dimethylbenzoic acid’s action primarily involve its interaction with the antenna-specific odorant-binding protein of the alfalfa plant bug . By binding to this protein, the compound may affect the bug’s olfactory system, potentially influencing its behaviors related to odorant and pheromone detection .

Synthesis routes and methods

Procedure details

A 100-ml. inner capacity stainless steel autoclave of a shaker type is charged with 22.5 grams (0.150 mol) of 2,3-xylyl formate. Further N-methyl pyrrolidone of 1.0 mol, a complex compound of diethyl acetone-dicarboxylate-cobalt of 0.036 mol and potassium bromate of 0.070 mol per mol of 2,3-xylyl formate, are added into the autoclave. Carbon monoxide is introduced into the autoclave under pressure, and the reaction is conducted at 270° C. for 2.0 hours, the maximum pressure being about 430 kg./cm.2 gauge. After termination of the reaction, the autoclave is cooled and the reaction product is taken away therefrom. The unreacted 2,3-xylyl formate is distilled off. Further distillation of the product liquor gives 9.60 grams (0.064 mol) of 2,3-dimethyl benzoic acid. This yield corresponds to a conversion of 42.7% based on the starting formic acid ester.

Q & A

Q1: How do computational chemistry methods contribute to understanding 2,3-Dimethylbenzoic acid?

A1: Computational techniques like molecular modeling and crystal energy landscape calculations are essential for studying 2,3-Dimethylbenzoic acid. Researchers have used these methods to predict possible crystal structures and calculate lattice energies using different models, including atom-atom potentials, point-charge models, and the SCDS-Pixel method. [] These studies provide valuable insights into the nature and strength of intermolecular interactions within the crystal lattice, ultimately contributing to a deeper understanding of its physical and chemical properties.

Q2: Has 2,3-Dimethylbenzoic acid been identified in any biological systems?

A2: Yes, 2,3-Dimethylbenzoic acid has been identified as a metabolite of 1,2,3-trimethylbenzene (hemimellitene), a chemical found in various industrial settings. [] This finding has implications for understanding the potential health effects of hemimellitene exposure. Further research explored using physiologically-based toxicokinetic (PBTK) models to simulate the excretion rates of 2,3-Dimethylbenzoic acid in individuals exposed to hemimellitene. [] These models, based on experimental data, provide valuable tools for assessing and predicting potential health risks associated with chemical exposure in occupational settings.

Q3: Beyond its presence as a metabolite, does 2,3-Dimethylbenzoic acid exhibit any other biological activity?

A3: Research suggests that 2,3-Dimethylbenzoic acid may play a role in plant-insect interactions. A study focusing on the alfalfa plant bug, Adelphocoris lineolatus, found that an odorant-binding protein, AlinOBP5, exhibited a high binding affinity for 2,3-Dimethylbenzoic acid. [] This binding interaction, along with the protein's affinity for other cotton volatiles, suggests that 2,3-Dimethylbenzoic acid and similar compounds might be involved in the insect's olfactory chemoreception, potentially influencing its behavior and interactions with host plants.

Q4: Are there any known biosynthetic pathways for 2,3-Dimethylbenzoic acid?

A4: Research into the biosynthesis of mycophenolic acid, a compound with structural similarities to 2,3-Dimethylbenzoic acid, provides some clues. Studies utilizing radiolabeled precursors demonstrated that 4,6-dihydroxy-2,3-dimethylbenzoic acid serves as a specific precursor in the mycophenolic acid pathway. [] This finding, while not directly demonstrating the biosynthesis of 2,3-Dimethylbenzoic acid itself, highlights the potential for similar biosynthetic routes involving polyketide synthases and other enzymatic modifications of aromatic compounds in various biological systems.